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Abstract
Turletricin (also known as AM-2-19 and SF001) is a next-generation polyene antifungal agent

rationally designed as an analog of Amphotericin B (AmB).[1][2] It exhibits a broad spectrum of

potent fungicidal activity with a significantly improved safety profile, addressing the notorious

nephrotoxicity associated with its predecessor.[1][2] This technical guide provides an in-depth

overview of the molecular structure, chemical properties, and mechanism of action of

Turletricin. It includes a compilation of its antifungal activity against key fungal pathogens,

detailed experimental protocols for its study, and visualizations of its mechanism and

experimental workflows. This document is intended to serve as a comprehensive resource for

researchers and professionals involved in the development of new antifungal therapies.

Molecular Structure and Chemical Properties
Turletricin is a macrocyclic polyene with the chemical formula C50H80N2O18 and a molecular

weight of 997.17 g/mol .[3] Its structure is a modification of Amphotericin B, engineered to

enhance its affinity for fungal ergosterol while minimizing its interaction with human cholesterol,

the primary cause of AmB's toxicity.[1][2]
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Property Value Reference

Synonyms AM-2-19, SF001 [1][2]

Molecular Formula C50H80N2O18 [3]

Molecular Weight 997.17 g/mol [3]

CAS Number 2761794-74-3 [3]

Antifungal Activity
Turletricin has demonstrated potent in vitro activity against a wide range of clinically relevant

fungal pathogens, including species from the Candida, Aspergillus, and Fusarium genera.[1][2]

[4] The following tables summarize the Minimum Inhibitory Concentration (MIC) values of

Turletricin (SF001) against various fungal isolates.

Table 2.1: In Vitro Antifungal Activity of Turletricin (SF001) against Candida Species

Organism MIC50 (mg/L) MIC90 (mg/L)
MIC Range
(mg/L)

Reference

Candida spp.

(overall)
0.25 1 0.125 - 4 [1]

Table 2.2: In Vitro Antifungal Activity of Turletricin (SF001) against Aspergillus Species

Organism MIC50 (mg/L) MIC90 (mg/L)
MIC Range
(mg/L)

Reference

Aspergillus spp.

(overall)
0.5 1 0.125 - 4 [1]

Aspergillus

fumigatus
- - 0.5 - 2.0 [2]

Table 2.3: In Vitro Antifungal Activity of Turletricin (SF001) against Fusarium Species
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Organism
MIC Range (100%
inhibition) (µg/mL)

Reference

Fusarium solani 0.5 - 8 [4]

Fusarium oxysporum 0.5 - 8 [4]

Mechanism of Action
The primary mechanism of action of Turletricin is the rapid and selective extraction of

ergosterol from the fungal cell membrane.[5] This process disrupts the integrity and function of

the membrane, leading to fungal cell death. Unlike Amphotericin B, Turletricin has a lower

affinity for cholesterol, the predominant sterol in mammalian cell membranes, which accounts

for its reduced toxicity.[5]

The downstream effects following ergosterol extraction include membrane destabilization,

leakage of intracellular components, and ultimately, cell lysis.

Turletricin
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Fungal Cell Death
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Caption: Mechanism of action of Turletricin.

Experimental Protocols
This section provides an overview of the key experimental methodologies used in the

evaluation of Turletricin.

Synthesis of Turletricin (AM-2-19)
The synthesis of Turletricin is achieved through chemical modifications of Amphotericin B.[3]

While the detailed, step-by-step protocol is proprietary and found in the supplementary

materials of the primary research publication by Maji et al. in Nature (2023), the general
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approach involves the selective modification of the C16 position with a serinol amide and

epimerization at the C2′ position.[5]

In Vitro Antifungal Susceptibility Testing
The antifungal activity of Turletricin is determined using the broth microdilution method

according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI) document

M38-A2.[2]
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Caption: Workflow for in vitro antifungal susceptibility testing.

Protocol Details:
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Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates. Conidia or

yeast cells are harvested and suspended in sterile saline. The suspension is adjusted to a

concentration of 0.5-2.5 x 10^3 CFU/mL.

Drug Dilution: Turletricin is serially diluted in RPMI 1640 medium in a 96-well microtiter

plate.

Inoculation: Each well is inoculated with the fungal suspension.

Incubation: The plates are incubated at 35°C for 24-48 hours.

MIC Determination: The MIC is determined as the lowest concentration of the drug that

causes a significant inhibition of growth compared to the drug-free control well.

Ergosterol Extraction Assay
The ability of Turletricin to extract ergosterol from fungal membranes can be quantified using a

high-performance liquid chromatography (HPLC)-based method.
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Caption: Workflow for ergosterol extraction assay.
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Protocol Details:

Sample Preparation: Fungal cells are grown to a desired density, harvested by

centrifugation, and washed.

Treatment: The cells are incubated with Turletricin for a specified time.

Saponification: The cell pellet is saponified using an alcoholic potassium hydroxide solution

to release sterols.

Extraction: The sterols are extracted from the saponified mixture using an organic solvent

such as n-hexane or a chloroform-methanol mixture.[6][7]

Analysis: The extracted lipids are dried, resuspended in the mobile phase, and analyzed by

HPLC with UV detection at 282 nm.[8]

Quantification: The amount of ergosterol is quantified by comparing the peak area to a

standard curve of pure ergosterol.[7]

In Vivo Efficacy in a Murine Model of Invasive
Aspergillosis
The in vivo efficacy of Turletricin is evaluated in an immunocompromised mouse model of

invasive pulmonary aspergillosis.[2]

Protocol Details:

Immunosuppression: Mice are immunosuppressed using a combination of

cyclophosphamide and cortisone acetate administered intraperitoneally and subcutaneously,

respectively, prior to infection.[2]

Infection: Mice are infected intranasally with a suspension of Aspergillus fumigatus conidia.

[2]

Treatment: Treatment with Turletricin or a control vehicle is initiated at a specified time post-

infection and administered for a defined duration.[2][9]
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Efficacy Assessment: Efficacy is assessed by monitoring survival rates and determining the

fungal burden in the lungs and other organs via quantitative PCR or colony-forming unit

(CFU) counts.[2][9]

Conclusion
Turletricin represents a significant advancement in the development of polyene antifungals. Its

rational design has successfully decoupled the potent fungicidal activity from the dose-limiting

toxicity that has hampered the clinical utility of Amphotericin B. The data presented in this guide

highlight its broad-spectrum efficacy and provide a foundation for its continued development as

a promising new therapy for invasive fungal infections. The detailed experimental protocols

offer a starting point for researchers to further investigate its properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro activity of SF001: a next-generation polyene versus amphotericin B - PMC
[pmc.ncbi.nlm.nih.gov]

2. journals.asm.org [journals.asm.org]

3. medchemexpress.com [medchemexpress.com]

4. Efficacy assessments of SF001, a next-generation polyene antifungal, in a neutropenic
mouse model of invasive fusariosis - PMC [pmc.ncbi.nlm.nih.gov]

5. Tuning sterol extraction kinetics yields a renal-sparing polyene antifungal - PMC
[pmc.ncbi.nlm.nih.gov]

6. Ergosterol extraction: a comparison of methodologies - PMC [pmc.ncbi.nlm.nih.gov]

7. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

8. Development of a Methodology for Estimating the Ergosterol in Meat Product-Borne
Toxigenic Moulds to Evaluate Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://journals.asm.org/doi/10.1128/aac.01631-23
https://www.researchgate.net/publication/378009855_In_vivo_pharmacodynamic_characterization_of_a_next-generation_polyene_SF001_in_the_invasive_pulmonary_aspergillosis_mouse_model
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://www.benchchem.com/product/b15559468?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://journals.asm.org/doi/10.1128/aac.01631-23
https://www.medchemexpress.com/am-2-19.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12057364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12057364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10883201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10883201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10202395/
https://digitalcommons.morris.umn.edu/cgi/viewcontent.cgi?article=1009&context=student_research
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922909/
https://www.researchgate.net/publication/378009855_In_vivo_pharmacodynamic_characterization_of_a_next-generation_polyene_SF001_in_the_invasive_pulmonary_aspergillosis_mouse_model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Turletricin: A Technical Guide to its Molecular Structure
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559468#molecular-structure-and-chemical-
properties-of-turletricin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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